Cas no 1058660-48-2 (Saxagliptin Impurity 58)

• Product Name: Saxagliptin Impurity 58
• CAS No: 1058660-48-2
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5069474
• PubChem ID: 91895504
• Update Time: 2023-08-23

Saxagliptin Impurity 58 Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-acetic acid, α-amino-3-hydroxy-, (αR)-
• 1058660-48-2
• AKOS037643649
• 709031-29-8
• 3-Hydroxy-1-adamantyl-D-glycine
• AS-19918
• Saxagliptin Impurity 58

• Inchi： 1S/C12H19NO3/c13-9(10(14)15)11-2-7-1-8(3-11)5-12(16,4-7)6-11/h7-9,16H,1-6,13H2,(H,14,15)/t7-,8+,9-,11?,12?/m0/s1
• InChI Key： ZOFWFAZCJJJYCE-AOLKXXINSA-N
• SMILES： OC12C[C@@H]3C[C@H](C1)CC([C@H](C(=O)O)N)(C3)C2

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 402.0±20.0 °C(Predicted)
• pka: 2.36±0.10(Predicted)